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An In-depth Technical Guide on the Thermodynamic Properties of Al-Ni Liquid Alloys

Introduction
The aluminum-nickel (Al-Ni) binary system is of significant technological importance, forming

the basis for high-strength, high-temperature materials like nickel-base superalloys used in

aerospace and industrial applications.[1] The intermetallic compounds within this system, such

as NiAl and Ni₃Al, are known for their desirable properties, including low density, high melting

points, and excellent chemical stability.[1] Understanding the thermodynamic properties of Al-Ni

alloys in their liquid state is crucial for controlling solidification processes, optimizing casting,

and developing new alloys with tailored microstructures and properties.[2][3] This guide

provides a comprehensive overview of key thermodynamic and thermophysical properties of

liquid Al-Ni alloys, details the experimental protocols used for their determination, and presents

quantitative data for researchers and scientists in the field.

Enthalpy of Mixing
The enthalpy of mixing (ΔHmix) provides insight into the nature of atomic interactions in an

alloy. For the Al-Ni system, the formation of liquid alloys is characterized by strong exothermic

effects, indicating a strong attractive interaction between aluminum and nickel atoms and a

tendency towards chemical short-range ordering.[4] The minimum value of the integral enthalpy

of mixing is approximately -50 kJ/mol, highlighting a significant negative deviation from ideal

solution behavior.[4]
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Temperature (K)
Composition
(Atomic Fraction
Ni, xNi)

Integral Enthalpy of
Mixing (kJ/mol)

Reference

1650 °C (1923 K) ~0.5 ~ -50 [5]

1575 K N/A (Ternary Al-Ni-Si)
Strong exothermic

effects
[4]

1073 K (Solid) 0.75 (AlNi₃) -41.7 [6]

1073 K (Solid) 0.50 (AlNi) -64.1 [6]

Note: Data for liquid alloys at various compositions can be found in graphical form in the cited

literature.[5] The table includes solid-state values for context on the strong intermetallic

compound formation.

Experimental Protocol: High-Temperature Calorimetry
The enthalpy of mixing in high-temperature liquid alloys is commonly determined using high-

temperature calorimetry, such as the drop calorimetric method or isoperibolic calorimetry.[4][7]

Principle: Drop calorimetry measures the heat effect when one component (at a known

temperature) is dropped into a liquid bath of the other component held at a constant high

temperature inside a calorimeter. The resulting temperature change of the bath is used to

calculate the partial enthalpy of mixing. By repeating this process incrementally across a range

of compositions, the integral enthalpy of mixing for the entire system can be determined.[7]
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Preparation

Measurement Cycle

Data Analysis

Prepare pure Al sample
(known mass and temp, e.g., 298 K)

Melt pure Ni in calorimeter
to create liquid bath

Stabilize Ni bath at constant
high temperature (e.g., 1923 K)

Drop Al sample into
liquid Ni bath

Record temperature change (ΔT)
of the Al-Ni liquid bath

Calibrate heat effect using a
standard substance (e.g., tungsten)

Calculate partial enthalpy
of mixing for Al

Repeat drop process for
subsequent Al samples

Integrate partial enthalpy data
over the composition range

Obtain integral enthalpy
of mixing (ΔH_mix) vs. composition

Click to download full resolution via product page

Workflow for Drop Calorimetry Experiment.
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Activity, Gibbs Energy, and Entropy
Thermodynamic activity data for Al-Ni liquid alloys show a strong negative deviation from

Raoult's law, consistent with the large negative enthalpy of mixing.[8] This indicates that the

chemical potential of both Al and Ni is significantly lower in the liquid solution than in an ideal

mixture. Consequently, the Gibbs energy of mixing is also large and negative, driving the

formation of the solution and the aforementioned short-range ordering.[8]

Quantitative Data for Thermodynamic Properties (at
1873 K)

Property Composition (xNi) Value

Integral Gibbs Energy of

Formation (ΔG)
0.0 - 1.0 Reported graphically[8]

Integral Enthalpy of Formation

(ΔH)
0.0 - 1.0 Reported graphically[8]

Integral Entropy of Formation

(ΔS)
0.0 - 1.0 Reported graphically[8]

Activity of Al (aAl) 0.0 - 1.0 Reported graphically[8]

Activity of Ni (aNi) 0.0 - 1.0 Reported graphically[8]

Source: Desai, P. D. (1987). Thermodynamic Properties of Selected Binary Aluminum Alloy

Systems.[8]

Experimental Protocol: Electromotive Force (EMF)
Method
The activity of components in a liquid alloy can be determined using the electromotive force

(EMF) method.

Principle: This technique involves constructing an electrochemical concentration cell where the

liquid alloy serves as one electrode and the pure liquid metal as the other.[9] A suitable molten

salt or solid oxide electrolyte that conducts ions of the active metal separates the electrodes.
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The potential difference (EMF) measured between the electrodes is directly related to the

thermodynamic activity of the component in the alloy via the Nernst equation.

Viscosity
The viscosity of liquid Al-Ni alloys exhibits a non-monotonic dependence on composition.[10]

[11] Studies have shown that the addition of small amounts of nickel to liquid aluminum can

lead to an increase in viscosity, which is attributed to the formation of atomic clusters in the

melt.[11] The temperature dependence of viscosity for these alloys generally follows an

Arrhenius-type relationship, although deviations can occur, particularly in the Al-rich region.[10]

[11]

Quantitative Data for Viscosity
Alloy Composition (at. %
Ni)

Temperature (°C) Kinematic Viscosity (ν)

Al-rich (>90% Al) 700 - 1100
Isotherms show non-

monotonic behavior[10]

Al-2.5% Ni Near Liquidus
Deviation from Arrhenius

dependence[11]

Al-5.0% Ni Near Liquidus
Deviation from Arrhenius

dependence[11]

Al68.5Ni31.5 ~1370 - 1730 K Reported graphically[3]

Al75Ni25 ~1370 - 1730 K Reported graphically[3]

Source: ResearchGate publications.[3][10][11]

Experimental Protocol: Oscillating Crucible Method
The viscosity of high-temperature, reactive melts like Al-Ni is often measured using the

oscillating crucible (or oscillating cup) method.[11]

Principle: A cylindrical crucible containing the liquid alloy sample is suspended by a torsion

wire. The crucible is given an initial torsional oscillation, and the decay of this oscillation (the

damping and period) is precisely measured. The viscosity of the liquid inside exerts a damping
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force on the crucible's motion. By analyzing the damped oscillations, and with knowledge of the

system's geometry and inertia, the kinematic viscosity of the liquid metal can be calculated.[12]

Sample Preparation:
Place Al-Ni alloy in a

cylindrical crucible (e.g., alumina)

System Setup:
Suspend crucible via a torsion wire

in a high-temperature furnace

Heating:
Melt the sample and stabilize

at the desired temperature

Initiate Oscillation:
Apply an initial twist to the

suspension system and release

Data Acquisition:
Record the angular displacement

of the crucible over time

Analysis:
Determine the logarithmic decrement (damping)

and period of the oscillation

Calculation:
Use theoretical equations relating damping

and period to the melt's properties

Result:
Determine the kinematic viscosity (ν)

of the liquid alloy
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Click to download full resolution via product page

Workflow for the Oscillating Crucible Viscosity Measurement.

Surface Tension and Density
Surface tension is a critical property for modeling solidification and casting processes.[2] Due to

the high reactivity of Al-Ni alloys, especially with oxygen, obtaining reliable experimental data is

challenging.[2][13] Measurements are often performed using containerless methods like

electromagnetic levitation or in controlled atmospheres using methods like the sessile drop.[13]

[14] The surface tension of liquid Al-Ni alloys generally decreases with increasing temperature.

[13]

Quantitative Data for Surface Tension
Alloy Composition Temperature (K)

Surface Tension
(mN/m)

Method

Al75Ni25 1620 (Liquidus) ~935 Large Drop[13]

Al-Ni alloys 1923
Varies with

composition
Sessile/Large Drop[2]

Al-Ni alloys 1773
Varies with

composition

Literature

compilation[15]

Al68.5Ni31.5 1603 (Liquidus) ~950 Levitated Drop[3][14]

Source: ResearchGate and MDPI publications.[2][3][13][14][15]

Experimental Protocol: Sessile Drop and Levitated Drop
Methods
Sessile Drop (SD) / Large Drop (LD) Method: This is a container-based optical method. A

droplet of the liquid alloy is placed on a non-wetting, inert substrate in a furnace with a

controlled atmosphere.[2][13] A high-resolution camera captures the profile of the droplet. The

shape of the droplet is governed by the balance between gravitational forces and surface

tension. By analyzing the droplet's shape using the Young-Laplace equation, both the surface

tension and density of the liquid can be determined.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b105184?utm_src=pdf-body-img
https://www.researchgate.net/figure/Surface-tension-experimental-data-of-Liquid-Al-Ni-alloys-obtained-by-container-based_fig3_344328665
https://www.researchgate.net/figure/Surface-tension-experimental-data-of-Liquid-Al-Ni-alloys-obtained-by-container-based_fig3_344328665
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.researchgate.net/figure/Surface-tension-of-liquid-Al-Ni-alloys-as-measured-by-different-experimental-methods_fig3_277404995
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.researchgate.net/figure/Surface-tension-experimental-data-of-Liquid-Al-Ni-alloys-obtained-by-container-based_fig3_344328665
https://www.researchgate.net/figure/Surface-energies-of-liquid-Ni-Al-and-Ni-Al-alloys-reported-in-the-literature_fig5_259668800
https://www.researchgate.net/publication/277404995_Thermophysical_properties_of_liquid_Al-Ni_alloys
https://www.researchgate.net/figure/Surface-tension-of-liquid-Al-Ni-alloys-as-measured-by-different-experimental-methods_fig3_277404995
https://www.researchgate.net/figure/Surface-tension-experimental-data-of-Liquid-Al-Ni-alloys-obtained-by-container-based_fig3_344328665
https://www.researchgate.net/publication/277404995_Thermophysical_properties_of_liquid_Al-Ni_alloys
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.researchgate.net/figure/Surface-tension-of-liquid-Al-Ni-alloys-as-measured-by-different-experimental-methods_fig3_277404995
https://www.researchgate.net/figure/Surface-energies-of-liquid-Ni-Al-and-Ni-Al-alloys-reported-in-the-literature_fig5_259668800
https://www.researchgate.net/figure/Surface-tension-experimental-data-of-Liquid-Al-Ni-alloys-obtained-by-container-based_fig3_344328665
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.researchgate.net/publication/238124971_Surface_Tension_and_Density_of_Al-Ni_Alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Levitated Drop (LD) Method: This is a containerless technique that avoids potential

contamination from a substrate. The metallic sample is levitated and melted using an

electromagnetic field.[16] The liquid droplet oscillates, and a high-speed camera records these

oscillations. The frequency of the surface oscillations is directly proportional to the surface

tension of the liquid.[16] This method is particularly suitable for highly reactive and high-

temperature melts.[14]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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